Cas no 1484964-98-8 (3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanoic acid)

• Product Name: 3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanoic acid
• CAS No: 1484964-98-8
• MF: C₁₀H₁₁ClO₄
• MW: 230.644942522049
• CID: 5896220
• PubChem ID: 82366756
• Update Time: 2025-09-27

3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanoic acid
• EN300-1965436
• 1484964-98-8

• Inchi： 1S/C10H11ClO4/c1-15-9-3-2-6(11)4-7(9)8(12)5-10(13)14/h2-4,8,12H,5H2,1H3,(H,13,14)
• InChI Key： UHRWHRXFGWCERC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(CC(=O)O)O)OC

Computed Properties

• Exact Mass: 230.0345865g/mol
• Monoisotopic Mass: 230.0345865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanoic acid

3-(5-Chloro-2-Methoxyphenyl)-3-Hydroxypropanoic Acid: A Comprehensive Overview of Its Properties and Applications

3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanoic acid (CAS No. 1484964-98-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This hydroxypropanoic acid derivative features a unique molecular structure combining a chloro-methoxyphenyl moiety with a hydroxypropanoic acid functional group, making it valuable for various synthetic applications.

The compound's molecular formula is C₁₀H₁₁ClO₄, with a molecular weight of 230.64 g/mol. Its structure includes a 5-chloro-2-methoxyphenyl group attached to the 3-hydroxypropanoic acid backbone, which contributes to its distinct chemical properties. Researchers often explore this compound as an intermediate in the synthesis of more complex molecules, particularly in drug development.

One of the most searched questions regarding 3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanoic acid relates to its solubility characteristics. The compound demonstrates moderate solubility in polar organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), while being less soluble in non-polar solvents. This property makes it particularly useful in organic synthesis where specific solvent systems are required.

In recent years, the pharmaceutical industry has shown growing interest in chloro-methoxyphenyl derivatives like this compound due to their potential biological activities. While not directly used as an active pharmaceutical ingredient (API), this hydroxypropanoic acid derivative serves as a crucial building block in medicinal chemistry. Its structural features make it valuable for creating compounds with potential anti-inflammatory or antimicrobial properties.

The synthesis of 3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanoic acid typically involves multi-step organic reactions starting from commercially available precursors. Modern synthetic approaches often employ green chemistry principles to improve yield and reduce environmental impact - a topic of significant interest in current chemical research. Many researchers search for "eco-friendly synthesis of hydroxypropanoic acid derivatives" reflecting this growing trend.

Analytical characterization of this compound typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry. These methods confirm the compound's purity and structural integrity, which are critical factors for research applications. The CAS registry number 1484964-98-8 serves as a unique identifier for this specific compound across scientific databases.

From a safety perspective, proper handling of 3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanoic acid requires standard laboratory precautions. While not classified as highly hazardous, researchers should use appropriate personal protective equipment when working with this chemical. Storage recommendations typically suggest keeping the compound in a cool, dry place away from strong oxidizers.

The global market for specialized hydroxypropanoic acid derivatives has shown steady growth, driven by increasing demand from pharmaceutical and agrochemical industries. As a chloro-methoxyphenyl containing compound, it occupies a niche but important position in fine chemical supply chains. Current research trends indicate growing interest in similar structures for drug discovery programs.

Future research directions for 3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanoic acid may explore its potential as a precursor for novel materials or its role in catalytic processes. The compound's unique combination of functional groups makes it an interesting candidate for further investigation in various chemical applications. Researchers continue to explore the full potential of such hydroxypropanoic acid derivatives in multiple scientific domains.

For laboratories and research institutions working with this compound, proper documentation and regulatory compliance are essential. The CAS number 1484964-98-8 should always be included in chemical inventories and safety documentation to ensure accurate identification. As with all research chemicals, users should consult the most recent safety data sheets before handling.

In conclusion, 3-(5-chloro-2-methoxyphenyl)-3-hydroxypropanoic acid represents an important intermediate in modern chemical research. Its unique structural features and versatile applications make it valuable for pharmaceutical development and other specialized chemical syntheses. As research continues to uncover new applications for such chloro-methoxyphenyl derivatives, this compound will likely maintain its relevance in scientific investigations.